4-Cyano-4-(thiobenzoylthio)pentanoic acid
4-Cyano-4-(thiobenzoylthio)pentanoic acid
Brand Name:
Vulcanchem
CAS No.:
201611-92-9
VCID:
VC20774774
InChI:
InChI=1S/C13H13NO2S2/c1-13(9-14,8-7-11(15)16)18-12(17)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,16)
SMILES:
CC(CCC(=O)O)(C#N)SC(=S)C1=CC=CC=C1
Molecular Formula:
C13H13NO2S2
Molecular Weight:
279.4 g/mol
4-Cyano-4-(thiobenzoylthio)pentanoic acid
CAS No.: 201611-92-9
Cat. No.: VC20774774
Molecular Formula: C13H13NO2S2
Molecular Weight: 279.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 201611-92-9 |
|---|---|
| Molecular Formula | C13H13NO2S2 |
| Molecular Weight | 279.4 g/mol |
| IUPAC Name | 4-(benzenecarbonothioylsulfanyl)-4-cyanopentanoic acid |
| Standard InChI | InChI=1S/C13H13NO2S2/c1-13(9-14,8-7-11(15)16)18-12(17)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,16) |
| Standard InChI Key | YNKQCPNHMVAWHN-UHFFFAOYSA-N |
| SMILES | CC(CCC(=O)O)(C#N)SC(=S)C1=CC=CC=C1 |
| Canonical SMILES | CC(CCC(=O)O)(C#N)SC(=S)C1=CC=CC=C1 |
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